Cas no 2229256-17-9 (3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine)

• Product Name: 3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine
• CAS No: 2229256-17-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6276896
• PubChem ID: 165866464
• Update Time: 2025-05-22

3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine
• 3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
• EN300-1989621
• 2229256-17-9

• Inchi： 1S/C12H15NO3/c1-14-10-4-12-11(15-7-16-12)3-9(10)2-8-5-13-6-8/h3-4,8,13H,2,5-7H2,1H3
• InChI Key： HPBAQKOFLWSZBT-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)CC1CNC1)OC

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine

3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine: A Comprehensive Overview

3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine, identified by the CAS number 2229256-17-9, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of a 1,3-dioxane ring fused to an indene system further enhances its structural complexity and potential for diverse applications. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various disease states.

The molecular structure of 3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine is characterized by a methoxy group attached to the 6-position of the dioxane ring. This substitution pattern plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics simulations, to understand the interaction of this compound with target proteins. These studies have revealed promising binding affinities, suggesting potential applications in the treatment of neurological disorders and cancer.

The synthesis of 3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure samples, which are essential for preclinical studies. The compound's stability under physiological conditions has been evaluated through rigorous in vitro assays, demonstrating its suitability for systemic administration.

In terms of pharmacological activity, 3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine has shown remarkable selectivity towards specific cellular pathways. Preclinical trials have indicated its ability to inhibit key enzymes involved in inflammation and oxidative stress, making it a potential candidate for anti-inflammatory and antioxidant therapies. Additionally, its ability to modulate ion channels has opened avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The application of 3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine extends beyond pharmacology into materials science. Its unique structural features make it a valuable component in the development of advanced polymers and nanomaterials. Researchers have explored its use as a building block for self-assembling molecules and stimuli-responsive materials, which hold promise for applications in drug delivery systems and sensors.

In conclusion, 3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine, with its CAS number 2229256-17-9, represents a versatile compound with multifaceted applications across various scientific domains. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in both academic and industrial settings.